Cas no 1807206-10-5 (3-Chloro-4-iodo-5-nitropyridine)

• Product Name: 3-Chloro-4-iodo-5-nitropyridine
• CAS No: 1807206-10-5
• MF: C₅H₂ClIN₂O₂
• MW: 284.43905210495
• CID: 4802931
• Update Time: 2025-09-24

3-Chloro-4-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-iodo-5-nitropyridine

• Inchi： 1S/C5H2ClIN2O2/c6-3-1-8-2-4(5(3)7)9(10)11/h1-2H
• InChI Key： QWYFRQRQXTYICI-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-4-iodo-5-nitropyridine

Recent Advances in the Study of 3-Chloro-4-iodo-5-nitropyridine (CAS: 1807206-10-5) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-iodo-5-nitropyridine (CAS: 1807206-10-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential drug candidates. The unique structural features of 3-Chloro-4-iodo-5-nitropyridine, such as its halogen substituents and nitro group, make it a valuable building block for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and functionalization of 3-Chloro-4-iodo-5-nitropyridine to explore its potential in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of pyridine-based kinase inhibitors, which show promise in targeting cancer-related signaling pathways. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl groups at the 4-position, yielding a library of compounds with enhanced biological activity.

In addition to its role in drug discovery, 3-Chloro-4-iodo-5-nitropyridine has been investigated for its potential in agrochemical applications. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its use as a precursor for the development of novel herbicides. The study revealed that derivatives of this compound exhibit potent herbicidal activity by inhibiting key enzymes involved in plant growth, offering a potential solution for weed resistance issues.

Another area of interest is the compound's application in materials science. Researchers have explored its use in the synthesis of organic electronic materials due to its electron-withdrawing properties. A 2022 study in Advanced Materials demonstrated that 3-Chloro-4-iodo-5-nitropyridine-based polymers exhibit excellent charge transport properties, making them suitable for use in organic field-effect transistors (OFETs) and photovoltaic devices.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-Chloro-4-iodo-5-nitropyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2023 patent application disclosed a novel green chemistry approach using catalytic halogenation, which significantly reduces the generation of hazardous byproducts while maintaining high purity and yield.

Looking ahead, researchers anticipate that 3-Chloro-4-iodo-5-nitropyridine will continue to play a crucial role in medicinal chemistry and materials science. Ongoing studies are exploring its potential in targeted drug delivery systems and as a scaffold for the development of multifunctional materials. The compound's versatility and the growing body of research supporting its applications suggest that it will remain an important focus of investigation in the coming years.